Cas no 80839-02-7 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 3,4-dimethyl-1λ<sup>4</sup>,4-benzothiazine 1-oxide
- NSC-357140
- NSC357140
- 80839-02-7
- DTXSID30320283
-
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- Inchi: InChI=1S/C10H11NOS/c1-8-7-13(12)10-6-4-3-5-9(10)11(8)2/h3-7H,1-2H3
- InChI Key: KYLPGWJMZUPDQK-UHFFFAOYSA-N
- SMILES: CC1=CS(=O)C2=CC=CC=C2N1C
Computed Properties
- Exact Mass: 193.05613515g/mol
- Monoisotopic Mass: 193.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
- XLogP3: 1.4
Related Literature
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Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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